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Compound of Interest

Compound Name: Monocyclohexyl Phthalate-d4

CAS No.: 1398066-18-6

Cat. No.: B1141417 Get Quote

Monocyclohexyl Phthalate-d4 (MCHP-d4) is the deuterium-labeled form of Monocyclohexyl

Phthalate (MCHP), a primary metabolite of the plasticizer Dicyclohexyl Phthalate (DCHP).[1] As

researchers and drug development professionals are increasingly tasked with quantifying

xenobiotics and their metabolites in complex biological and environmental matrices, the need

for high-purity, reliable internal standards is paramount. This guide provides an in-depth

examination of the safety, handling, and application of MCHP-d4, grounded in the principles of

analytical chemistry and laboratory safety.

The significance of MCHP-d4 lies in its application as an internal standard for highly sensitive

analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).[2] The incorporation of four deuterium atoms on

the phthalate ring results in a compound that is chemically identical to the native MCHP but has

a distinct mass-to-charge ratio.[3][4] This property allows for precise quantification by correcting

for variations in sample preparation and instrument response, a self-validating system essential

for robust and reproducible results.[2] Understanding the safety profile of this compound is the

first step toward its effective and responsible use in the laboratory.

Section 1: Chemical Identity and Physical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its safe handling and application. MCHP-d4 is a white solid at room temperature.[3] Below is a

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1141417?utm_src=pdf-interest
https://www.benchchem.com/product/b1141417?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Monocyclohexyl-phthalate
https://www.medchemexpress.com/mono-cyclohexyl-phthalate-3-4-5-6-d4.html
https://www.pharmaffiliates.com/en/1398066-18-6-monocyclohexyl-phthalate-d4-papst013055.html
https://www.lgcstandards.com/CO/en/Monohexyl-Phthalate-d4/p/TRC-M546482
https://www.medchemexpress.com/mono-cyclohexyl-phthalate-3-4-5-6-d4.html
https://www.pharmaffiliates.com/en/1398066-18-6-monocyclohexyl-phthalate-d4-papst013055.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


comparative summary of the key properties of Monocyclohexyl Phthalate-d4 and its non-

labeled analog.

Property
Monocyclohexyl Phthalate-
d4

Monocyclohexyl Phthalate
(unlabeled)

Synonyms

MCHP-d4, Cyclohexyl

Hydrogen Phthalate-d4,

Phthalic Acid Monocyclohexyl

Ester-d4

MCHP, Cyclohexyl hydrogen

phthalate, 2-

((Cyclohexyloxy)carbonyl)benz

oic acid

CAS Number 1398066-18-6[2][3][5] 7517-36-4[1][5]

Molecular Formula C₁₄H₁₂D₄O₄[2][3] C₁₄H₁₆O₄[1]

Molecular Weight 252.30 g/mol [2][3][5] 248.27 g/mol [1]

Appearance White Solid[3]
Data not available, likely a

solid

Melting Point Data not available 95-99 °C

Purity >95% (HPLC)[4] ≥98% (GC)

Isotopic Enrichment 99 atom % D[5] Not Applicable

Section 2: Hazard Identification and Toxicological
Insights
While a specific Safety Data Sheet for Monocyclohexyl Phthalate-d4 is not readily available,

a comprehensive hazard assessment can be derived from the data on the parent compound,

Dicyclohexyl Phthalate (DCHP), and the unlabeled metabolite, MCHP. The isotopic labeling in

MCHP-d4 is not expected to alter its chemical reactivity or toxicological profile significantly.

GHS Classification (Inferred from Monocyclohexyl Phthalate)

The unlabeled MCHP is classified with the following hazards[1]:

H315: Causes skin irritation (Warning, Skin corrosion/irritation)
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H319: Causes serious eye irritation (Warning, Serious eye damage/eye irritation)

H335: May cause respiratory irritation (Warning, Specific target organ toxicity, single

exposure; Respiratory tract irritation)

Furthermore, the parent compound, DCHP, is associated with more severe chronic hazards,

including:

H317: May cause an allergic skin reaction.

H360: May damage fertility or the unborn child.

H411: Toxic to aquatic life with long-lasting effects.

Causality of Toxicity: The Phthalate Class Effect

MCHP is a metabolite of DCHP, a widely used plasticizer.[1] Phthalates as a class of

compounds have been scrutinized for their potential as endocrine-disrupting chemicals.[6][7]

Concerns over prolonged exposure are linked to adverse health effects, including cancer and

reduced fertility.[6] The primary mechanism of concern for many phthalates is their anti-

androgenic activity, which can interfere with male reproductive development. As MCHP is the

bioactive metabolite, its toxicological profile is of significant interest. Researchers handling

MCHP-d4 should operate under the assumption that it carries similar risks to its unlabeled

counterpart and its parent compound, particularly concerning reproductive toxicity.
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Caption: Metabolic activation of DCHP to its bioactive form, MCHP.

Section 3: Protocols for Safe Handling, Storage, and
Disposal
Adherence to strict safety protocols is non-negotiable when working with compounds of known

or suspected toxicity. The following guidelines are designed to create a self-validating system

of safety in the laboratory.

Personal Protective Equipment (PPE)

A foundational aspect of laboratory safety is the consistent and correct use of PPE.

Eye Protection: Wear chemical safety goggles or a face shield.[8]

Hand Protection: Wear protective gloves (e.g., nitrile) suitable for handling chemicals.[8]
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Body Protection: A lab coat is mandatory. Ensure it is fully buttoned.

Respiratory Protection: Required when handling the powder form to avoid generating dusts.

Work under a chemical fume hood.

Safe Handling Protocol: From Receipt to Use

Receiving: Upon receipt, visually inspect the container for any damage.

Storage: Store the compound in a tightly closed container in a dry, well-ventilated place.

Recommended long-term storage is at -20°C, with short-term storage at 2-8°C.[2][3] The

storage area should be accessible only to authorized personnel.

Preparation of Solutions:

Always handle the solid powder within a chemical fume hood to prevent inhalation.

Avoid generating dust.

When dissolving, add the solvent slowly to the solid. MCHP-d4 is soluble in solvents like

DMSO.[2]

General Hygiene: Do not eat, drink, or smoke in work areas. Wash hands thoroughly after

handling.[8] Remove contaminated clothing and PPE before entering eating areas.[8]
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Caption: Standard workflow for safely handling MCHP-d4 powder.

First Aid Measures
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Inhalation: Move the person to fresh air. If experiencing respiratory symptoms, call a

physician.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.

If skin irritation or a rash occurs, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations. Handle uncleaned containers as you would the product

itself.

Section 4: Application as an Internal Standard in
Quantitative Analysis
The primary utility of MCHP-d4 is as an internal standard in bioanalytical and environmental

assays.[2] Its chemical behavior is nearly identical to the endogenous analyte (MCHP), but its

increased mass allows it to be distinguished by a mass spectrometer.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a gold-standard quantification technique. By adding a known amount of the stable

isotope-labeled standard (MCHP-d4) to every sample, calibrator, and quality control, any

analyte loss during sample extraction and processing will be mirrored by a proportional loss of

the internal standard. The ratio of the analyte signal to the internal standard signal is used for

quantification, providing a highly accurate and precise measurement.

Protocol for Preparation of Stock and Working Solutions

This protocol provides a self-validating methodology for creating accurate standard solutions.
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Stock Solution Preparation (e.g., 1 mg/mL): a. Allow the MCHP-d4 vial to equilibrate to room

temperature before opening to prevent condensation. b. Accurately weigh a precise amount

of MCHP-d4 (e.g., 10 mg) using an analytical balance. c. Quantitatively transfer the solid to a

Class A volumetric flask (e.g., 10 mL). d. Add a small amount of a suitable solvent (e.g.,

DMSO, Acetonitrile) to dissolve the solid completely.[2] e. Once dissolved, fill the flask to the

calibration mark with the solvent. f. Cap and invert the flask multiple times to ensure

homogeneity. g. Transfer the stock solution to an amber glass vial and store at -80°C for

long-term stability.[2]

Working Standard Preparation: a. Prepare a series of intermediate dilutions from the stock

solution using a calibrated pipette set and Class A volumetric flasks. b. The final working

internal standard solution should be prepared at a concentration relevant to the expected

analyte concentration in the samples. c. These working solutions can be stored at -20°C.[2]
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Caption: Workflow for quantification using MCHP-d4 as an internal standard.
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Conclusion
Monocyclohexyl Phthalate-d4 is an indispensable tool for researchers requiring accurate

quantification of its unlabeled analogue. Its utility, however, is paired with significant safety

considerations inherited from the phthalate class of chemicals. By understanding its chemical

properties, acknowledging its toxicological potential, and adhering to rigorous safety and

handling protocols, scientists can leverage the power of this stable isotope-labeled standard to

generate high-quality, reliable data while ensuring a safe laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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